3-{[(3S*,4S*)-4-(1,3-benzodioxol-5-yl)-3-hydroxypiperidin-1-yl]carbonyl}-6-ethyl-1,5-dimethylpyridin-2(1H)-one

• IUPAC Name: 3-[(3S,4S)-4-(1,3-benzodioxol-5-yl)-3-hydroxypiperidine-1-carbonyl]-6-ethyl-1,5-dimethylpyridin-2-one
• InChI: InChI=1S/C22H26N2O5/c1-4-17-13(2)9-16(21(26)23(17)3)22(27)24-8-7-15(18(25)11-24)14-5-6-19-20(10-14)29-12-28-19/h5-6,9-10,15,18,25H,4,7-8,11-12H2,1-3H3/t15-,18+/m0/s1
• InChI Key: CSHKYGSGPOUJQC-MAUKXSAKSA-N
• Canonical SMILES: CCC1=C(C=C(C(=O)N1C)C(=O)N2CCC(C(C2)O)C3=CC4=C(C=C3)OCO4)C
• Isomeric SMILES: CCC1=C(C=C(C(=O)N1C)C(=O)N2CC[C@H]([C@@H](C2)O)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

3-{[(3S*,4S*)-4-(1,3-benzodioxol-5-yl)-3-hydroxypiperidin-1-yl]carbonyl}-6-ethyl-1,5-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.18417193 g/mol and the complexity rating of the compound is 746. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methods and Catalytic Applications

• The development of environmentally benign oxidation systems, such as the TEMPO-catalyzed alcohol oxidation using recyclable hypervalent iodine(III) reagents, showcases advanced synthetic methods that could be applicable to the modification or synthesis of complex molecules like the one . These methods emphasize high yield and environmental friendliness in organic synthesis Xiao‐Qiang Li & Chi Zhang, 2009.

Molecular Structure and Hydrogen Bonding

• Studies on the molecular structures of related compounds, such as N-Aryl-Substituted and N-benzyl-substituted 3-hydroxypyridin-4-ones, provide insights into hydrogen bonding and dimer formation. These aspects are critical for understanding the chemical behavior and potential applications of the target compound in various reactions and material science applications J. Burgess et al., 1998.

Reactivity and Chemical Behavior

• Research on the electrochemical behavior of unsymmetrical dihydropyridines highlights the potential for such compounds to undergo redox reactions, which could be relevant for the development of new materials or catalytic processes J. David et al., 1995.

Crystal Structure Analysis

• Crystal structure and Hirshfeld surface analysis of derivatives, such as 3-(hydroxymethyl)-3-methyl-2,6-diphenylpiperidin-4-one, offer valuable information on molecular interactions, which could be instrumental in designing drug molecules or materials with specific properties M. Gümüş et al., 2022.

Steric Effects on Catalytic Performance

• Investigations into the steric effects on catalytic performance, particularly in selective oxidation reactions, could inform the design of catalysts involving complex molecules like the target compound. Understanding how steric hindrance influences reactivity is essential for optimizing catalytic conditions and reaction pathways Feng Wang & W. Ueda, 2008.